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Ftaxilide at a Glance

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Ftaxilide

CAS No.: 19368-18-4

Cat. No.: S003711

The table below summarizes the core information available for Ftaxilide from chemical databases.

Property Details
Common Ftaxilide
Name

CAS Number 19368-18-4

Molecular C16H15NOs3

Formula

Molecular 269.30 g/mol

Weight

logP 3.326 [1]

Description A novel antituberculosis agent [1] [2].

Biological Investigated as an antituberculosis agent; other pharmacological activities or specific
Activity molecular targets are not detailed in the searched literature.

Experimental Data and Research Context
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The search results do not contain specific experimental protocols or quantitative biological data for
Ftaxilide. However, recent studies on drug discovery for other diseases provide a framework for the types of

methodologies that would be relevant.

A general workflow for phenotypic drug screening, which could be applied to a compound like Ftaxilide,

involves several key stages as shown below.
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General workflow for phenotypic drug screening.
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e Establishing a Screening Platform: For an antituberculosis agent, this would typically involve a cell-
based assay using Mycobacterium tuberculosis-infected host cells. The primary readout would be a
reduction in bacterial load or an improvement in host cell survival [3] [4].

¢ Hit Validation and Mechanism: After identifying active "hit" compounds from a library screen,
researchers conduct dose-response experiments to confirm efficacy. Subsequent investigations aim
to understand the compound's mechanism of action (MOA), which for Ftaxilide remains unspecified
in the available literature [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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